Cas no 2172429-83-1 (2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide)

• Product Name: 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide
• CAS No: 2172429-83-1
• MF: C₆H₁₁F₅N₂O₂S
• MW: 270.220757722855
• CID: 5883628
• PubChem ID: 165848114
• Update Time: 2025-05-22

2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide
• EN300-1283767
• 2172429-83-1

• Inchi： 1S/C6H11F5N2O2S/c1-13(2)16(14,15)3-4(12)5(7,8)6(9,10)11/h4H,3,12H2,1-2H3
• InChI Key： BVDYIPRRXZSJAM-UHFFFAOYSA-N
• SMILES： S(CC(C(C(F)(F)F)(F)F)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.04613958g/mol
• Monoisotopic Mass: 270.04613958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide

Comprehensive Guide to 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide (CAS No. 2172429-83-1)

2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide (CAS No. 2172429-83-1) is a fluorinated sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluoroalkyl sulfonamides, which are known for their stability and bioactivity. Researchers are particularly interested in its potential applications as a building block in drug discovery and specialty chemical synthesis.

The molecular structure of 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide features a pentafluorinated butane backbone coupled with a sulfonamide functional group. This combination enhances its lipophilicity and metabolic stability, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) therapeutics.

One of the key advantages of this compound is its high thermal stability and resistance to hydrolysis, which are critical for industrial applications. In the agrochemical sector, derivatives of 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide have been investigated for their potential as herbicide safeners and pesticide intermediates. The presence of fluorine atoms in the molecule contributes to its ability to interact with biological targets selectively.

From a synthetic chemistry perspective, CAS No. 2172429-83-1 is often utilized in nucleophilic substitution reactions and cross-coupling methodologies. Its amino-sulfonamide moiety provides a versatile handle for further functionalization, enabling the creation of diverse chemical libraries. Researchers are also exploring its use in peptide mimetics and small-molecule inhibitors, addressing current challenges in drug development.

The growing demand for fluorinated compounds in the pharmaceutical industry has propelled interest in 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide. Fluorine incorporation is a well-established strategy to improve drug bioavailability and target specificity. This compound aligns with trends in precision medicine and green chemistry, as it offers opportunities for reduced dosage requirements and lower environmental impact compared to non-fluorinated analogs.

Analytical characterization of CAS No. 2172429-83-1 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are essential for research and industrial applications. The compound's solubility profile in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile further enhances its utility in laboratory settings.

In conclusion, 2-amino-3,3,4,4,4-pentafluoro-N,N-dimethylbutane-1-sulfonamide represents a promising candidate for multiple scientific disciplines. Its unique fluorinated structure and functional versatility make it a subject of ongoing research, particularly in areas requiring highly specific molecular interactions. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advanced material science and therapeutic development.